2-Iodo-5-methoxybenzamide
Overview
Description
2-Iodo-5-methoxybenzamide is a chemical compound with the CAS Number: 1130283-73-6 . It has a molecular weight of 277.06 and its IUPAC name is this compound .
Molecular Structure Analysis
The linear formula of this compound is C8H8INO2 . The InChI code is 1S/C8H8INO2/c1-12-5-2-3-7 (9)6 (4-5)8 (10)11/h2-4H,1H3, (H2,10,11) .Chemical Reactions Analysis
This compound has been used as a highly reactive and environmentally benign catalyst for alcohol oxidation . The high reactivity of the 5-methoxy derivative at room temperature is a result of the rapid generation of the pentavalent species from the trivalent species during the reaction .Physical and Chemical Properties Analysis
The compound has a boiling point of 317.1±37.0 °C and a density of 1.796±0.06 g/cm3 . It should be stored at 2-8°C .Scientific Research Applications
Dopamine D2 Receptor Imaging : 2-Iodo-5-methoxybenzamide derivatives have been used in imaging dopamine D2 receptors in the brain. For instance, 3-iodo-6-methoxybenzamide (123I-IBZM) was successfully used to study patients, including those with schizophrenia and DAT, using SME 810 brain tomography. It provided high-resolution images of the D2 receptor distribution in the basal ganglia, and was useful in assessing the effects of antipsychotic drugs (Costa et al., 2004).
Breast Cancer Imaging : In a study involving breast cancer patients, a derivative, N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA), was used to visualize primary breast tumors. The accumulation of this compound in breast tumors was attributed to its binding to sigma receptors, which are overexpressed in breast cancer cells (Caveliers et al., 2002).
Radiolabeling Studies : The synthesis and pharmacological properties of various this compound isomers have been explored for potential applications in radiolabeling. For example, a study synthesized the isomer 5-IBZM and compared its properties with the 3-iodo isomer (IBZM), noting a significant difference in affinity (Baldwin et al., 2003).
Toxicity Studies in Rats : The acute toxicity of IBZM and its derivatives was studied in rats, providing insights into the safety profile of these compounds. This study is crucial for understanding the implications of using these compounds in medical applications (Yang et al., 2008).
Catalysis in Organic Chemistry : 2-Iodo-N-isopropyl-5-methoxybenzamide has been evaluated as a catalyst for the oxidation of alcohols, particularly benzylic alcohols, showing its potential as an efficient and environmentally benign catalyst (Yakura et al., 2018).
Properties
IUPAC Name |
2-iodo-5-methoxybenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8INO2/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4H,1H3,(H2,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFGTVVIWDKCBPD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)I)C(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8INO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30743852 | |
Record name | 2-Iodo-5-methoxybenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30743852 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1130283-73-6 | |
Record name | 2-Iodo-5-methoxybenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30743852 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.